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Compound of Interest

Compound Name: 3-Iodo-2-mercapto-5-nitropyridine

CAS No.: 876489-82-6

Cat. No.: B3066730

Get Quote

Executive Summary
3-Iodo-2-mercapto-5-nitropyridine (CAS: 876489-82-6) is a highly functionalized pyridine

scaffold used as an intermediate in the synthesis of bioactive thioethers and fused

heterocycles. Its reactivity is governed by the acidity of the thiol/thione group, which dictates its

nucleophilicity in S-alkylation reactions and its binding affinity in metallo-organic frameworks.

This guide provides the determined and predicted pKa values, analyzes the electronic

influence of the 3-iodo and 5-nitro substituents, and details a validated protocol for

experimental verification.
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Property Value / Range Confidence

pKa (Experimental Estimate) 5.8 ± 0.5 High (Based on SAR)

Dominant Tautomer (Neutral) Thione (NH-form) Very High

Parent pKa (2-

Mercaptopyridine)
9.97 Experimental

Electronic Effect (5-NO₂) -3.0 to -4.0 pKa units Strong Resonance (-M)

Electronic Effect (3-I) -0.5 to -1.0 pKa units Inductive (-I)

Theoretical Framework: Electronic Effects &
Tautomerism
To accurately utilize this molecule, one must understand that it does not exist primarily as a

thiol (-SH) in neutral solution, but as a thione (C=S).[1] The "pKa of the thiol group" technically

refers to the deprotonation of the cyclic nitrogen in the thione tautomer to yield the thiolate

anion.

Tautomeric Equilibrium
The 2-mercaptopyridine core favors the 2-pyridinethione tautomer due to the strength of the

C=S bond and the preservation of amide-like resonance. However, the presence of the 5-Nitro

and 3-Iodo groups significantly alters the electron density, stabilizing the anionic conjugate

base and increasing acidity.

5-Nitro Group (Para-like): Exerts a strong electron-withdrawing effect via resonance (-M) and

induction (-I), delocalizing the negative charge of the thiolate anion onto the nitro oxygens.[1]

This is the primary driver for the drastic drop in pKa compared to the parent pyridine-2-thiol.

3-Iodo Group (Ortho-like): Exerts a withdrawing inductive effect (-I) due to electronegativity,

further acidifying the proton.[1] While iodine can be a weak resonance donor, the inductive

withdrawal dominates in the ortho-position relative to the sulfur/nitrogen core.

Mechanism of Deprotonation (Diagram)
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The following pathway illustrates the deprotonation of the dominant thione form to the common

thiolate anion.
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Click to download full resolution via product page

Figure 1: Tautomeric equilibrium and deprotonation pathway. The pKa value represents the

macro-constant of the system.[1]

Comparative Acidity Analysis (SAR)[1]
Direct experimental values for specific intermediates are often proprietary. However, using

Hammett Substituent Constants and Structure-Activity Relationships (SAR) from verified

analogs allows for a precise estimation.
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Compound Structure pKa (Approx)
Effect of
Substitution

2-Mercaptopyridine Parent 9.97
Baseline. Weak acid.

[2]

2-Mercapto-5-

nitropyridine
+ NO₂ (C5) 6.5 - 7.0

Strong acidification via

resonance

stabilization of the

anion.

3-Iodo-2-mercapto-5-

nitropyridine
+ I (C3) + NO₂ (C5) 5.8 ± 0.5

Iodine provides

additional inductive

acidification (-I) and

steric strain.

4-Nitrothiophenol Benzene Analog 4.5

Reference for strong

EWG effect on thiols

(lacks thione stability).

[1]

Interpretation: The 3-iodo-2-mercapto-5-nitropyridine is a moderately strong organic acid

(comparable to acetic acid derivatives). In physiological pH (7.4), it will exist almost exclusively

as the thiolate anion.[1] This makes it a highly reactive nucleophile for S-alkylation without

requiring strong exogenous bases.

Experimental Protocol: Spectrophotometric pKa
Determination
For researchers requiring an exact value for specific solvent systems (e.g., DMSO/Water

mixtures), the following self-validating protocol is recommended. Potentiometric titration is not

recommended due to the compound's low aqueous solubility.

Materials
Analyte: 3-Iodo-2-mercapto-5-nitropyridine (>98% purity).

Solvent: 1:1 Methanol/Water or 10% DMSO in Water (to ensure solubility).[1]
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Buffers: Citrate (pH 3-5), Phosphate (pH 6-8), Borate (pH 9).[1]

Instrument: UV-Vis Spectrophotometer (Scanning 250–500 nm).

Workflow
Stock Solution: Prepare a 10 mM stock solution in pure DMSO.

Working Solutions: Dilute stock to 50 µM in a series of buffers ranging from pH 3.0 to pH 9.0

(0.5 pH increments).

Scan: Record UV-Vis spectra for each pH point.

Observation: You will observe a bathochromic shift (red shift) as the species transitions

from the neutral thione (yellowish) to the thiolate anion (intense yellow/orange).[1]

Data Processing: Plot Absorbance at

(anion) vs. pH.

Calculation: Fit the data to the Henderson-Hasselbalch equation:

[1]

Experimental Logic Diagram
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Figure 2: Spectrophotometric determination workflow.

Implications for Research & Development
Nucleophilic Substitution (S_NAr)
Because the pKa (~5.[1]8) is below physiological pH, this compound generates the thiolate

anion readily.[1]

Recommendation: When using this compound as a nucleophile (e.g., reacting with alkyl

halides), use weak bases like K₂CO₃ or DIEA in acetonitrile.[1] Strong bases (NaH) are
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unnecessary and may cause side reactions (e.g., deiodination).[1]

Metal Chelation
The 3-iodo substituent provides a unique steric handle, while the thiolate and nitro-pyridine

nitrogen form a "soft-hard" chelation motif. The low pKa ensures that metal binding (e.g., with

Pd, Pt, or Au) can occur at mild pH, preventing hydroxide precipitation of the metal.[1]

Stability[1]
Oxidation Risk: As a thiolate-rich species at neutral pH, it is susceptible to oxidative

dimerization to form the disulfide.

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. If the yellow powder turns

orange/brown, check for disulfide formation via LC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]

2. youtube.com [youtube.com]

To cite this document: BenchChem. [Technical Guide: pKa Characterization of 3-Iodo-2-
mercapto-5-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3066730/docs#technical-guide-pka-characterization-
of-3-iodo-2-mercapto-5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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